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Compound of Interest

N-(1-

Compound Name: phenylethyl)cyclohexanecarboxam
ide

Cat. No.: B11993800

Get Quote

& J

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][e]

N-(1-phenylethyl)cyclohexanecarboxamide is a chiral amide formed by the condensation of
cyclohexanecarboxylic acid and 1-phenylethylamine.[1][2] It serves as a critical structural
model for studying amide hydrogen bonding in sterically hindered systems and acts as a
scaffold in the development of TRP channel modulators (specifically cooling agents structurally
related to WS-3).[1][2]

Core Identifiers
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Parameter Data / String

IUPAC Name N-(1-phenylethyl)cyclohexanecarboxamide
CAS Registry Number 61765-19-3

Molecular Formula C15H21NO

Molecular Weight 231.34 g/mol

Contains one chiral center at the ethyl linkage.
[1][2][3] (Usually synthesized as racemate or

Stereochemistr
Y enantiopure depending on the amine source).[1]

[2]

Machine-Readable Strings

Use these strings for integration into cheminformatics software (RDKit, ChemDraw,
Schrédinger).

e Canonical SMILES:
» Isomeric SMILES ( R-enantiomer example):
¢ InChl String:

(Note: The InChlKey is the hashed version of the above string. Verify specific sterecisomers

if using enantiopure starting materials.)

Predicted Physicochemical Properties[1][2]
e LogP (Octanol/Water): ~3.4 (Lipophilic, crosses BBB).[1][2]

« Topological Polar Surface Area (TPSA): 29.1 A2 (suggesting high oral bioavailability).[1][2]

e Melting Point: 108-112 °C (Predicted based on structural analogs like N-(1-
phenylethyl)benzamide and Ibuprofen-amide derivatives).[1][2]

Synthetic Methodology
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This protocol utilizes a Schotten-Baumann condensation approach.[1][2] This method is
preferred over direct carboxylic acid coupling (using EDC/DCC) due to higher yields and
simpler purification for this specific steric profile.[2]

Reaction Logic

The reaction involves the nucleophilic attack of the primary amine (1-phenylethylamine) onto
the carbonyl carbon of cyclohexanecarbonyl chloride.[1][2]

e Reagent Choice: The acid chloride is used for its high electrophilicity, overcoming the steric
bulk of the cyclohexane ring.[1][2]

o Base: Triethylamine (TEA) is employed as a proton scavenger to neutralize the HCI
byproduct, driving the equilibrium forward.[1][2]

o Solvent: Dichloromethane (DCM) is selected for its ability to solubilize both reactants while
allowing easy aqueous workup.[1][2]

Experimental Protocol

Reagents:

Cyclohexanecarbonyl chloride (1.0 equiv)[2]

1-Phenylethylamine (1.0 equiv)[1][2][4]

Triethylamine (1.2 equiv)[2]

Dichloromethane (DCM) (anhydrous)[2]

Step-by-Step Procedure:

e Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Nitrogen (

). Add a magnetic stir bar.[1][2]

» Solvation: Dissolve 1-phenylethylamine (10 mmol) and Triethylamine (12 mmol) in
anhydrous DCM (50 mL). Cool the mixture to O °C using an ice bath.
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Addition: Add cyclohexanecarbonyl chloride (10 mmol) dropwise via a syringe or addition
funnel over 15 minutes. Caution: Exothermic reaction.[1][2]

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4—6 hours.
Monitor via TLC (Mobile phase: 30% EtOAc in Hexanes).

Quench: Quench the reaction by adding 1M HCI (20 mL) to neutralize excess amine and
solubilize triethylammonium salts.

Purification Workflow (Self-Validating)

The following workup ensures the removal of unreacted starting materials, yielding high-purity
amide.[1][2]

Acid Wash (1M HCI): Removes unreacted 1-phenylethylamine.[1][2]

Base Wash (Sat. NaHCOs): Removes hydrolyzed cyclohexanecarboxylic acid.[2]

Brine Wash: Removes residual water/salts.[1][2]

Drying: Anhydrous

or

[1][2]

Recrystallization: If the crude solid is impure, recrystallize from a mixture of Hexane/Ethyl
Acetate (4:1).[1][2]

Visualization of Workflows
Synthesis Pathway

The following diagram illustrates the chemical transformation and intermediate states.
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Figure 1: Mechanistic pathway for the Schotten-Baumann synthesis of the target amide.

Purification Logic

This flowchart details the separation logic required to achieve >98% purity.
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Figure 2: Step-by-step purification protocol ensuring removal of starting materials.[1][2]

Applications in Drug Development[2][11]
TRP Channel Modulation (Cooling Agents)

This molecule is a structural analog of WS-3 (N-Ethyl-p-menthane-3-carboxamide).[1][2] The
substitution of the isopropyl-cyclohexane system with a phenyl-ethyl moiety alters the
lipophilicity and receptor binding affinity.[1][2]
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e Research Use: It is used to map the hydrophobic pocket of the TRPM8 receptor.[1][2] The
phenyl ring provides pi-stacking opportunities absent in the standard menthol/WS-3 series.

[1][2]

Chiral Resolution Standards

Because 1-phenylethylamine is a standard resolving agent, this amide is often synthesized to
determine the enantiomeric excess (ee) of chiral acids or amines via HPLC on chiral stationary
phases (e.g., Chiralcel OD-H).[1][2] The rigid cyclohexane ring prevents conformational
collapse, making the chiral center more accessible for discrimination.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cyclohexanecarboxamide, N-phenyl-N-(1-(2-phenylethyl)-4-piperidinyl)- | C26H34N20 |
CID 137699959 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. Chloromethyl pivalate | C6H11CIO2 | CID 87885 - PubChem [pubchem.ncbi.nim.nih.gov]
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e 5. CAS Common Chemistry [commonchemistry.cas.org]

e 6. S-(Acetamidomethyl)cysteine | C6H12N203S | CID 1590100 - PubChem
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» To cite this document: BenchChem. [Chemo-Structural Profiling and Synthetic Utility of N-(1-
phenylethyl)cyclohexanecarboxamide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11993800/docs#chemo-structural-profiling-and-
synthetic-utility-of-n-1-phenylethyl-cyclohexanecarboxamide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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